Potassium N-chloro-p-toluenesulfonamide

• CAS RN: 125069-32-1
• Molecular Formula: C7H7ClKNO2S
• Molecular Weight: 243.75 g/mol
• IUPAC Name: potassium;chloro-(4-methylphenyl)sulfonylazanide
• InChI: InChI=1S/C7H7ClNO2S.K/c1-6-2-4-7(5-3-6)12(10,11)9-8;/h2-5H,1H3;/q-1;+1
• InChI Key: PNUIBIYBMXXKLI-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)[N-]Cl.[K+]
• Pictograms: Corrosive; Irritant; Health Hazard

Description

Potassium N-chloro-p-toluenesulfonamide, also known as Chloramine-T, is a potent antimicrobial and disinfectant agent that is widely used in various scientific research applications. It is a white crystalline powder that is highly soluble in water, and its chemical formula is C7H7ClNNaO2S.

Mechanism Of Action

Potassium N-chloro-p-toluenesulfonamide acts by releasing hypochlorous acid, which is a potent oxidizing agent that damages the cell membrane and disrupts the cellular metabolism of microorganisms. This results in the inhibition of bacterial growth and the destruction of bacterial cells.

Biochemical And Physiological Effects

Potassium N-chloro-p-toluenesulfonamide has been shown to have a broad-spectrum antimicrobial activity against a wide range of bacteria, fungi, and viruses. It has also been shown to be effective against antibiotic-resistant strains of bacteria. However, it can also have cytotoxic effects on mammalian cells at high concentrations.

Advantages And Limitations For Lab Experiments

The advantages of using Potassium N-chloro-p-toluenesulfonamide in laboratory experiments include its broad-spectrum antimicrobial activity, its ability to sterilize equipment and surfaces, and its low cost. However, its limitations include its potential cytotoxic effects on mammalian cells and its instability in the presence of organic matter.

Future Directions

There are several future directions for the use of Potassium N-chloro-p-toluenesulfonamide in scientific research. One potential application is in the development of new disinfectant formulations that are more effective and less cytotoxic than current formulations. Another potential application is in the development of new antimicrobial agents that are based on the mechanism of action of Potassium N-chloro-p-toluenesulfonamide. Additionally, further research is needed to better understand the cytotoxic effects of Potassium N-chloro-p-toluenesulfonamide on mammalian cells and to develop strategies to mitigate these effects.

Synthesis Methods

The synthesis of Potassium N-chloro-p-toluenesulfonamide involves the reaction between p-toluenesulfonamide and sodium hypochlorite in the presence of potassium hydroxide. The reaction results in the formation of Potassium N-chloro-p-toluenesulfonamide, which is then purified and isolated through crystallization.

Scientific Research Applications

Potassium N-chloro-p-toluenesulfonamide is widely used in scientific research as an antimicrobial agent and disinfectant. It is commonly used to sterilize laboratory equipment, such as glassware, pipettes, and culture media. It is also used to disinfect surfaces and instruments in healthcare facilities, such as hospitals and clinics.